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Compound of Interest

Compound Name: Stachartin C

Cat. No.: B1163457 Get Quote

A comprehensive review of available scientific literature reveals that "Stachartin C" is not a

recognized or characterized secondary metabolite derived from the fungus Stachybotrys

chartarum or any other known organism. Extensive searches for its discovery, origin, chemical

structure, and biological activity have yielded no specific data. This suggests that "Stachartin
C" may be a misnomer, a yet-to-be-published discovery, or a compound known by an

alternative name that is not indexed in current scientific databases.

Stachybotrys chartarum, colloquially known as black mold, is a well-documented producer of a

diverse and potent arsenal of secondary metabolites.[1][2][3] These compounds are of

significant interest to researchers, scientists, and drug development professionals due to their

wide range of biological activities, including potent toxicity and potential therapeutic

applications.[1][4] The major classes of secondary metabolites isolated from S. chartarum

include trichothecenes, atranones, and phenylspirodrimanes.

While the initial query for "Stachartin C" did not provide direct results, a single study on the

secondary metabolite profiles of different Stachybotrys strains briefly mentions "St C" in a figure

illustrating the relative abundance of various metabolites. However, this reference lacks any

accompanying structural elucidation, quantitative data, or detailed experimental protocols,

making it impossible to definitively identify or characterize "Stachartin C."

Without a confirmed structure or biological data for "Stachartin C," a detailed technical guide

on its core aspects cannot be constructed. The following sections outline the general

methodologies and approaches that would be employed in the discovery and characterization
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of a novel secondary metabolite from S. chartarum, which would be applicable if "Stachartin
C" were to be identified in the future.

General Experimental Protocols for the Discovery
and Characterization of Fungal Metabolites
The isolation and characterization of a novel secondary metabolite like the hypothetical

"Stachartin C" would typically follow a standardized workflow in natural product chemistry.

Fungal Cultivation and Extraction
The process would begin with the cultivation of Stachybotrys chartarum on a suitable growth

medium to encourage the production of secondary metabolites.

Table 1: Hypothetical Fungal Cultivation and Extraction Parameters

Parameter Description

Fungal Strain
Stachybotrys chartarum (specific strain to be

documented)

Growth Medium
Potato Dextrose Agar (PDA) or Yeast Extract

Sucrose (YES) agar

Incubation Time 14-21 days

Temperature 25°C

Extraction Solvent
Ethyl acetate or a mixture of chloroform and

methanol

Extraction Method Liquid-liquid extraction or solid-phase extraction

Chromatographic Separation and Purification
The crude extract obtained from the fungal culture is a complex mixture of compounds. High-

Performance Liquid Chromatography (HPLC) is a key technique used to separate and purify

individual metabolites.
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Table 2: Hypothetical HPLC Parameters for Purification

Parameter Description

Column C18 reverse-phase column

Mobile Phase A gradient of water and acetonitrile or methanol

Detection
UV-Vis Diode Array Detector (DAD) and/or Mass

Spectrometry (MS)

Fraction Collection
Automated fraction collector based on UV

absorbance or mass detection

Structure Elucidation
Once a pure compound is isolated, its chemical structure is determined using a combination of

spectroscopic techniques.

Table 3: Spectroscopic and Spectrometric Techniques for Structure Elucidation

Technique Information Obtained

Mass Spectrometry (MS) Molecular weight and elemental formula

Nuclear Magnetic Resonance (NMR)

   ¹H NMR Number and type of protons, connectivity

   ¹³C NMR Number and type of carbon atoms

   2D NMR (COSY, HSQC, HMBC) Detailed connectivity and stereochemistry

Infrared (IR) Spectroscopy Presence of specific functional groups

Ultraviolet-Visible (UV-Vis) Spectroscopy Information about conjugated systems

Visualization of a Hypothetical Discovery Workflow
The logical flow from fungal culture to a characterized compound can be visualized as follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. mdpi.com [mdpi.com]

2. researchgate.net [researchgate.net]

3. Update on Stachybotrys chartarum—Black Mold Perceived as Toxigenic and Potentially
Pathogenic to Humans - PMC [pmc.ncbi.nlm.nih.gov]

4. Stachybotrys chartarum: The Toxic Indoor Mold [apsnet.org]

To cite this document: BenchChem. [The Enigmatic Stachartin C: An Uncharted Territory in
Fungal Secondary Metabolites]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1163457#stachartin-c-discovery-and-origin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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